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Compound of Interest

(5-Methylbenzofuran-2-yl)boronic
Compound Name: o
aci

Cat. No.: B151839

Essential Safety and Handling Guide for (5-
Methylbenzofuran-2-yl)boronic acid

This guide provides immediate, essential safety and logistical information for handling (5-
Methylbenzofuran-2-yl)boronic acid in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe operational procedures and
proper disposal.

Personal Protective Equipment (PPE)

When handling (5-Methylbenzofuran-2-yl)boronic acid, appropriate personal protective
equipment is mandatory to minimize exposure and ensure personal safety. The following table
summarizes the required PPE.
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PPE Category Item Specifications

Chemical safety goggles
compliant with European

Eye Protection Safety Goggles ]
standard EN 166 or equivalent.

[1]

Chemical-resistant gloves.[2]
Hand Protection Gloves Inspect gloves for integrity

before use.[3]

] Standard laboratory coat to
Body Protection Lab Coat ]
prevent skin contact.[2][4]

A NIOSH/MSHA approved

respirator may be necessary if
Respiratory Protection Dust Mask/Respirator dust formation is likely or in

case of large-scale use or

emergencies.[1][2]

Hazard Summary

Understanding the potential hazards associated with (5-Methylbenzofuran-2-yl)boronic acid
is crucial for safe handling. While a specific safety data sheet (SDS) was not found, data from
similar boronic acids indicate the following potential hazards:

Hazard Classification Category Hazard Statement

H315: Causes skin irritation.[2]

Skin Irritation 2
[3]
o H319: Causes serious eye
Eye Irritation 2A o
irritation.[2][3]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation.[2][3]
o H302: Harmful if swallowed.[5]
Acute Toxicity (Oral) 4

[6]
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Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of (5-
Methylbenzofuran-2-yl)boronic acid from receipt to disposal.
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Safe Handling Workflow for (5-Methylbenzofuran-2-yl)boronic acid
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Caption: Workflow for safe handling of (5-Methylbenzofuran-2-yl)boronic acid.
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Operational and Disposal Plans

Handling:

Always handle (5-Methylbenzofuran-2-yl)boronic acid in a well-ventilated area, preferably
within a certified chemical fume hood, to minimize inhalation risk.[4]

Avoid generating dust.[7]

Keep the container tightly closed when not in use.[2][7]

Wash hands thoroughly after handling.[5]

Storage:

e Store in a dry, cool, and well-ventilated place.[2]

o Keep the container tightly closed.[3]

» Store away from incompatible materials such as strong oxidizing agents.[2]
Spill & Leak Procedures:

 In case of a spill, evacuate unnecessary personnel from the area.[8]

e Ensure adequate ventilation.[8]

e Avoid breathing dust.[2]

o Sweep up the spilled material and place it into a suitable, labeled container for disposal.
Avoid creating dust.[3]

o If the spill is contained within a fume hood, close the sash and use a spill kit for cleanup.[7]
Waste Disposal:

» All waste containing (5-Methylbenzofuran-2-yl)boronic acid must be treated as hazardous
waste.[4]
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» Collect solid waste, such as unused reagent or contaminated materials (e.g., weighing
paper, gloves), in a designated, sealable container clearly labeled as "Hazardous Waste"
with the full chemical name.[4]

o Collect liquid waste in a separate, clearly labeled, and sealable container.[4]
» Never dispose of this chemical down the drain or in regular trash.[4]

o Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste.[4] After decontamination, the container can be disposed of according to
institutional guidelines.[4]

Emergency First Aid Procedures

In the event of accidental exposure, prompt first aid is crucial.[3]

Exposure Route First Aid Measures

Move the affected person to fresh air
_ immediately.[1][8] If breathing is difficult, provide
Inhalation ) o
oxygen.[1] Seek medical attention if symptoms

persist.[8]

Remove contaminated clothing immediately.[7]

Wash the exposed area thoroughly with soap
Skin Contact and plenty of water for at least 15 minutes.[3][7]

Seek medical attention if irritation develops or

worsens.[8]

Immediately rinse eyes with plenty of clean
water for at least 15 minutes, holding the eyelids

Eye Contact open.[1][8] Remove contact lenses if present
and easy to do.[1] Seek immediate medical

evaluation.[8]

Do NOT induce vomiting.[3] Clean the mouth

Ingestion with water.[1] Seek immediate medical attention.

[1]3]
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For any significant exposure, call emergency services (e.g., 911) or your local poison control
center for further instructions.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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